Cas no 1396709-27-5 (1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine)

1-{Pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine is a structurally complex heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core linked to a piperazine moiety via a carbonyl group, further functionalized with a 2-(trifluoromethyl)benzoyl substituent. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its unique scaffold, which combines electron-rich and electron-deficient aromatic systems. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the piperazine ring offers conformational flexibility for target binding. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for medicinal chemistry research, particularly in the development of kinase inhibitors or CNS-targeting therapeutics. The compound's modular design allows for further derivatization to optimize pharmacological properties.
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine structure
1396709-27-5 structure
Product Name:1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
CAS No:1396709-27-5
MF:C20H17F3N4O2
MW:402.369794607162
CID:5400583
Update Time:2025-11-06

1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-(pyrazolo[1,5-a]pyridin-3-ylcarbonyl)-1-piperazinyl][2-(trifluoromethyl)phenyl]-
    • 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
    • Inchi: 1S/C20H17F3N4O2/c21-20(22,23)16-6-2-1-5-14(16)18(28)25-9-11-26(12-10-25)19(29)15-13-24-27-8-4-3-7-17(15)27/h1-8,13H,9-12H2
    • InChI Key: GTYFUBKYBQIJAE-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C(C2=C3N(N=C2)C=CC=C3)=O)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 2.02±0.30(Predicted)

1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6349-0481-2μmol
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
2μmol
$57.0 2023-09-09
Life Chemicals
F6349-0481-5μmol
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
5μmol
$63.0 2023-09-09
Life Chemicals
F6349-0481-10μmol
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
10μmol
$69.0 2023-09-09
Life Chemicals
F6349-0481-20μmol
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
20μmol
$79.0 2023-09-09
Life Chemicals
F6349-0481-1mg
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
1mg
$54.0 2023-09-09
Life Chemicals
F6349-0481-2mg
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
2mg
$59.0 2023-09-09
Life Chemicals
F6349-0481-3mg
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
3mg
$63.0 2023-09-09
Life Chemicals
F6349-0481-4mg
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
4mg
$66.0 2023-09-09
Life Chemicals
F6349-0481-5mg
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
5mg
$69.0 2023-09-09
Life Chemicals
F6349-0481-10mg
1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
1396709-27-5
10mg
$79.0 2023-09-09

1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine Related Literature

Additional information on 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-4-[2-(trifluoromethyl)benzoyl]piperazine

Compound CAS No. 1396709-27-5: 1-{Pyrazolo[1,5-a]Pyridine-3-Carbonyl}-4-[2-(Trifluoromethyl)Benzoyl]Piperazine

The compound with CAS No. 1396709-27-5, known as 1-{Pyrazolo[1,5-a]Pyridine-3-Carbonyl}-4-[2-(Trifluoromethyl)Benzoyl]Piperazine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyridine moiety, a trifluoromethylbenzoyl group, and a piperazine ring system. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The presence of the trifluoromethylbenzoyl group further enhances the compound's stability and bioavailability, making it a promising candidate for drug development. Additionally, the piperazine ring system is known for its ability to act as a linker or a scaffold in molecular design, enabling the creation of diverse pharmacophores.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions and catalytic systems to improve yield and purity. Researchers have also explored the stereochemical properties of this molecule, revealing its potential for enantioselective synthesis. Such findings are critical for applications in asymmetric catalysis and chiral drug design.

In terms of applications, this compound has shown remarkable activity in preclinical studies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) and interact with key therapeutic targets has positioned it as a lead compound in ongoing drug discovery programs. Furthermore, its photostability and thermal resistance make it suitable for use in advanced materials science applications, including optoelectronics and sensors.

The development of efficient analytical methods for the characterization of this compound has also been a focus of recent research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These methods are essential for ensuring the accuracy and reproducibility of synthetic procedures.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. Its unique combination of structural features and functional groups positions it as a versatile tool for addressing unmet medical needs. As research continues to uncover new insights into its biological activity and mechanistic properties, this compound is poised to make significant contributions to both basic science and applied technology.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.